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Compound of Interest

Compound Name: 3-Chloro-5-hydroxybenzamide

CAS No.: 917388-33-1

Cat. No.: B3302520 Get Quote

Executive Summary: Immediate Action Profile
3-Chloro-5-hydroxybenzamide is a halogenated, phenolic organic compound.[1] For disposal

purposes, it must be classified as Halogenated Organic Waste.[1]

Under no circumstances should this compound be disposed of down the drain or mixed with

general non-halogenated organic solvents (e.g., pure acetone/methanol waste streams) due to

the risk of regulatory non-compliance and potential formation of toxic byproducts

(dioxins/furans) during improper incineration.[1]

Critical Parameter Directive

Waste Stream Halogenated Organic (Solid or Liquid)

Primary Hazard
Irritant (Skin/Eye), Acute Toxicity (Oral), Aquatic

Toxicity

Incompatible With Strong Oxidizers, Strong Bases, Acid Chlorides

Disposal Method High-Temperature Incineration (with scrubber)

Chemical Profile & Hazard Logic
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To understand the why behind the disposal protocol, we must analyze the molecule’s functional

moieties.[1] This "structural causality" ensures you can defend your disposal decisions during a

safety audit.[1]

Aryl Chloride (-Cl): This atom dictates the waste stream.[1] Standard incineration of

chlorinated aromatics without scrubbers releases Hydrogen Chloride (HCl) gas.[1] Therefore,

this must go to a facility equipped for halogenated waste.[1]

Phenolic Hydroxyl (-OH): Phenols are weak acids (

).[1] They can react vigorously with strong oxidizing agents (e.g., nitric acid, permanganates),
leading to heat generation and potential ring oxidation.[1] Segregation from oxidizers is
critical.[1]

Amide Group (-CONH₂): While generally stable, amides release nitrogen oxides (

) upon combustion.[1] This reinforces the need for controlled incineration.[1]

Note on CAS: While 3-Chloro-5-hydroxybenzamide is often a custom synthesis intermediate,

its hazard profile is analogous to its precursor, 3-Chloro-5-hydroxybenzoic acid (CAS: 53984-

36-4).[1] Treat with equal or higher caution.

Pre-Disposal Safety & Spill Management
Before handling waste, ensure the following controls are active.

Personal Protective Equipment (PPE)[1]
Hand Protection: Nitrile gloves (minimum 0.11 mm thickness).[1] For prolonged contact or

spill cleanup, double-gloving is recommended.[1]

Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant).[1]

Respiratory: If handling fine powder outside a fume hood, use an N95 or P100 particulate

respirator.[1]

Emergency Spill Protocol (Solid/Powder)
Isolate: Evacuate non-essential personnel from the immediate area.
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Contain: Cover the spill with a damp paper towel to prevent dust generation.[1]

Clean: Scoop up material using a non-sparking spatula.[1]

Decontaminate: Wipe the surface with a dilute surfactant (soap/water) followed by ethanol.[1]

Dispose: Place all cleanup materials into the Halogenated Solid Waste container.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Powder/Crystals)
Best for: Expired shelf-life chemicals, excess synthesis yield.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[1]

Avoid metal containers if the substance is wet or acidic.[1]

Transfer: Carefully transfer the solid into the container. Do not fill beyond 90% capacity.

Labeling: Affix a hazardous waste label immediately.

Constituents: "3-Chloro-5-hydroxybenzamide, Solid"[1]

Hazard Checkbox: Toxic, Irritant.[1][2]

Segregation: Store in the "Halogenated Solids" satellite accumulation area.

Scenario B: Disposal of Reaction Mixtures (Solutions)
Best for: Mother liquors, HPLC waste, or dissolved samples.[1]

Solvent Assessment: Identify the primary solvent.[1]

If dissolved in DCM, Chloroform, or Chlorobenzene

Halogenated Waste.[1]

If dissolved in Methanol, Acetone, or Ethyl Acetate

Still Halogenated Waste (due to the solute).[1]
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Crucial Rule: Once a halogenated solute enters a non-halogenated solvent, the entire

volume is regulated as halogenated waste.[1]

pH Check: If the solution is highly acidic or basic (e.g., post-workup), neutralize to pH 5–9

before adding to the waste carboy to prevent container degradation or off-gassing.[1]

Transfer: Pour into the "Halogenated Organic Solvents" carboy (typically yellow-coded in

many labs).[1]

Log: Record the approximate concentration and volume on the waste log sheet.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logical flow for disposing of 3-Chloro-5-
hydroxybenzamide, ensuring compliance with RCRA and local safety standards.
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Waste Generation:
3-Chloro-5-hydroxybenzamide

Physical State?

Solid / Powder

Dry

Solution / Mother Liquor

Dissolved

Container: Wide-Mouth HDPE
Label: 'Halogenated Solid'

Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

Container: Carboy (HDPE/Glass)
Label: 'Halogenated Organic Waste'

CRITICAL RULE:
Solute renders entire
volume Halogenated

Final Disposal:
High-Temp Incineration

(RCRA Approved)

Click to download full resolution via product page
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Caption: Logical decision tree for segregating 3-Chloro-5-hydroxybenzamide waste. Note

that even in non-halogenated solvents, the presence of the chlorinated solute mandates a

halogenated waste stream.[1]

Regulatory & Compliance Data
Regulatory Body Classification Code Description

US EPA (RCRA) D001 / F002

Often categorized under

generic halogenated solvents if

in solution, or "Characteristic"

waste if pure.[1]

EU Waste Code 07 01 03*

Organic halogenated solvents,

washing liquids, and mother

liquors.[1]

DOT (Transport) Not Regulated

(Typically) unless in a

flammable solvent.[1] Pure

solid is generally not a DOT

hazard class 6.1 unless

specified by vendor.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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